Cas no 39078-40-5 (Carbamothioic acid, ethyl-, S-butyl ester (9CI))

Carbamothioic acid, ethyl-, S-butyl ester (9CI) structure
39078-40-5 structure
Product Name:Carbamothioic acid, ethyl-, S-butyl ester (9CI)
CAS No:39078-40-5
MF:C7H15NOS
MW:161.265100717545
CID:323789
PubChem ID:3037430
Update Time:2025-04-19

Carbamothioic acid, ethyl-, S-butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, ethyl-, S-butyl ester (9CI)
    • O-Butan-2-yl hydrogen ethylcarbonimidothioate
    • DTXSID50959897
    • Carbamothioic acid, ethyl-, S-butyl ester
    • 39078-40-5
    • O-sec-Butyl ethylcarbamothioate
    • Inchi: 1S/C7H15NOS/c1-4-6(3)9-7(10)8-5-2/h6H,4-5H2,1-3H3,(H,8,10)
    • InChI Key: ATOJBHJWQMBYMX-UHFFFAOYSA-N
    • SMILES: S=C(NCC)OC(C)CC

Computed Properties

  • Exact Mass: 161.08755
  • Monoisotopic Mass: 161.087435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.979
  • Boiling Point: 187.7°Cat760mmHg
  • Flash Point: 67.3°C
  • Refractive Index: 1.483
  • PSA: 21.26
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